Cas no 1261909-44-7 (3-4-(Ethylcarbamoyl)-3-fluorophenyl-4-fluorobenzoic acid)

• Product Name: 3-4-(Ethylcarbamoyl)-3-fluorophenyl-4-fluorobenzoic acid
• CAS No: 1261909-44-7
• MF: C₁₆H₁₃F₂NO₃
• MW: 305.276131391525
• MDL: MFCD18322560
• CID: 1037853
• PubChem ID: 53228379
• Update Time: 2025-09-18

3-4-(Ethylcarbamoyl)-3-fluorophenyl-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Ethylcarbamoyl)-3',6-difluoro-[1,1'-biphenyl]-3-carboxylic acid
• ACMC-209b4b
• AK107797
• ANW-18681
• CTK8A9704
• KB-238991
• MolPort-015-155-657
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3',6-difluoro-
• MFCD18322560
• BS-20185
• AKOS016008422
• 4'-(Ethylcarbamoyl)-3',6-difluoro-[1,1'-biphenyl]-3-carboxylicacid
• 4'-(Ethylcarbamoyl)-3',6-difluoro[1,1'-biphenyl]-3-carboxylic acid
• 1261909-44-7
• 3-[4-(ETHYLCARBAMOYL)-3-FLUOROPHENYL]-4-FLUOROBENZOIC ACID
• DTXSID00691912
• 3-4-(Ethylcarbamoyl)-3-fluorophenyl-4-fluorobenzoic acid

• MDL： MFCD18322560
• Inchi： 1S/C16H13F2NO3/c1-2-19-15(20)11-5-3-9(8-14(11)18)12-7-10(16(21)22)4-6-13(12)17/h3-8H,2H2,1H3,(H,19,20)(H,21,22)
• InChI Key： ZBCMEMCAMPNWSE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 305.08600
• Monoisotopic Mass: 305.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 3.47060